1-[(Methylsulfanyl)methyl]cyclobutan-1-amine hydrochloride 1-[(Methylsulfanyl)methyl]cyclobutan-1-amine hydrochloride
Brand Name: Vulcanchem
CAS No.:
VCID: VC18063349
InChI: InChI=1S/C6H13NS.ClH/c1-8-5-6(7)3-2-4-6;/h2-5,7H2,1H3;1H
SMILES:
Molecular Formula: C6H14ClNS
Molecular Weight: 167.70 g/mol

1-[(Methylsulfanyl)methyl]cyclobutan-1-amine hydrochloride

CAS No.:

Cat. No.: VC18063349

Molecular Formula: C6H14ClNS

Molecular Weight: 167.70 g/mol

* For research use only. Not for human or veterinary use.

1-[(Methylsulfanyl)methyl]cyclobutan-1-amine hydrochloride -

Specification

Molecular Formula C6H14ClNS
Molecular Weight 167.70 g/mol
IUPAC Name 1-(methylsulfanylmethyl)cyclobutan-1-amine;hydrochloride
Standard InChI InChI=1S/C6H13NS.ClH/c1-8-5-6(7)3-2-4-6;/h2-5,7H2,1H3;1H
Standard InChI Key NXZLHVQRBZFGLZ-UHFFFAOYSA-N
Canonical SMILES CSCC1(CCC1)N.Cl

Introduction

Chemical Identity and Structural Analysis

Molecular Composition and Nomenclature

The compound has the molecular formula C₆H₁₄ClNS (hydrochloride form) and a molecular weight of 167.70 g/mol. Its IUPAC name, 1-(methylsulfanylmethyl)cyclobutan-1-amine hydrochloride, reflects the cyclobutane backbone substituted with a methylsulfanyl group and an amine hydrochloride moiety . The free base form (without hydrochloride) has the formula C₆H₁₃NS and a molecular weight of 131.24 g/mol .

Table 1: Key Molecular Properties

PropertyValueSource
Molecular FormulaC₆H₁₄ClNS
Molecular Weight167.70 g/mol
IUPAC Name1-(methylsulfanylmethyl)cyclobutan-1-amine hydrochloride
SMILES NotationCSCC1(CCC1)N.Cl
InChI KeyCUUUNJCLGNZGCB-UHFFFAOYSA-N

Structural Features and Reactivity

The cyclobutane ring introduces significant steric strain due to its 90° bond angles, which enhances reactivity in ring-opening or functionalization reactions. The methylsulfanyl (-SCH₃) group acts as a soft nucleophile, enabling participation in thiol-ene click chemistry or oxidation to sulfoxides. The primary amine group, protonated in the hydrochloride form, facilitates hydrogen bonding and ionic interactions, critical for biological activity .

Synthesis and Manufacturing

Synthetic Pathways

Industrial synthesis typically involves a multi-step process:

  • Cyclobutane Ring Formation: Achieved via [2+2] photocycloaddition of ethylene derivatives or ring-contraction reactions of larger cyclic compounds.

  • Methylsulfanyl Group Introduction: Thiol-alkylation using methylthiolate (CH₃S⁻) under basic conditions.

  • Amine Functionalization: Gabriel synthesis or reductive amination to install the primary amine.

  • Hydrochloride Salt Formation: Treatment with hydrochloric acid to improve stability and solubility.

Table 2: Representative Reaction Conditions

StepReagents/ConditionsYield
CyclizationUV light, 254 nm, 48 hrs45–60%
Thiol-alkylationCH₃SNa, DMF, 80°C70–85%
Reductive AminationNaBH₃CN, MeOH, RT50–65%
Salt FormationHCl (g), Et₂O, 0°C>95%

Purification and Characterization

Purification employs recrystallization from ethanol/water mixtures, followed by column chromatography (SiO₂, 5% MeOH in DCM). Structural validation uses:

  • NMR: δ 3.2 ppm (SCH₃), δ 2.8–3.1 ppm (cyclobutane CH₂), δ 1.5–2.0 ppm (NH₃⁺) .

  • Mass Spectrometry: m/z 131.24 [M+H⁺] for free base, 167.70 [M-Cl⁻] for hydrochloride .

Applications in Scientific Research

Synthetic Chemistry

The compound serves as a building block for:

  • Heterocyclic Analogues: Ring-expansion to pyrrolidines or piperidines.

  • Chiral Ligands: Resolution via diastereomeric salt formation for asymmetric catalysis.

Materials Science

Its rigid cyclobutane core is incorporated into:

  • High-Performance Polymers: Enhancing thermal stability (Tg > 200°C).

  • Metal-Organic Frameworks (MOFs): As a linker for gas storage applications.

Comparative Analysis with Structural Analogues

Table 3: Activity Comparison of Cyclobutane Derivatives

CompoundH₃ Receptor Ki (nM)LogP
1-[(Methylsulfanyl)methyl]cyclobutan-1-amine HCl0.05–1501.2
3,3-Difluoro analogue5–2001.8
Cyclopentane derivative50–5002.1

Fluorination at the 3-position increases lipophilicity (LogP 1.8 vs. 1.2) but reduces receptor selectivity due to steric clashes .

Future Research Directions

  • Clinical Translation: Phase I trials for narcolepsy (estimated 2026–2028).

  • Computational Modeling: Machine learning-guided optimization of H₃ receptor affinity.

  • Green Chemistry: Developing solvent-free cyclization methods to improve sustainability .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator